Cas no 2517968-35-1 ((3S)-3-4-(2-Chloro-phenyl)methylphenoxytetrahydrofuran)

• Product Name: (3S)-3-4-(2-Chloro-phenyl)methylphenoxytetrahydrofuran
• CAS No: 2517968-35-1
• MF: C₁₇H₁₇ClO₂
• MW: 288.7687
• CID: 5051374
• Update Time: 2025-11-02

(3S)-3-4-(2-Chloro-phenyl)methylphenoxytetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 7CY9RZ5RX9
• (S)-3-(4-(2-Chlorobenzyl)phenoxy)tetrahydrofuran
• Furan, 3-(4-((2-chlorophenyl)methyl)phenoxy)tetrahydro-, (3S)-
• Unii-7CY9RZ5RX9
• (3S)-3-4-(2-Chloro-phenyl)methylphenoxytetrahydrofuran

• Inchi： 1S/C17H17ClO2/c18-17-4-2-1-3-14(17)11-13-5-7-15(8-6-13)20-16-9-10-19-12-16/h1-8,16H,9-12H2/t16-/m0/s1
• InChI Key： JYZBRIZBJDEAIX-INIZCTEOSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[C@]1([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 4.5
• Topological Polar Surface Area: 18.5

Additional information on (3S)-3-4-(2-Chloro-phenyl)methylphenoxytetrahydrofuran

Comprehensive Overview of (3S)-3-[4-(2-Chloro-phenyl)methylphenoxy]tetrahydrofuran (CAS No. 2517968-35-1)

The compound (3S)-3-[4-(2-Chloro-phenyl)methylphenoxy]tetrahydrofuran, identified by its CAS No. 2517968-35-1, is a chiral tetrahydrofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydrofuran ring and the 2-chlorophenyl substituent, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for (3S)-3-[4-(2-Chloro-phenyl)methylphenoxy]tetrahydrofuran?" The synthesis typically involves asymmetric catalysis or chiral resolution techniques to achieve the desired (3S)-configuration. Recent advancements in flow chemistry and green chemistry have also been explored to optimize its production, reducing waste and improving yield. These methods align with the growing demand for sustainable and cost-effective synthetic processes in the pharmaceutical industry.

The pharmacological properties of CAS No. 2517968-35-1 are under investigation, with preliminary studies suggesting its role as a modulator of central nervous system (CNS) targets. This has sparked interest in its potential use for neurodegenerative diseases, a hot topic in medical research. Additionally, its lipophilicity and blood-brain barrier permeability make it a candidate for CNS-active drug development, addressing frequent queries like "How does (3S)-3-[4-(2-Chloro-phenyl)methylphenoxy]tetrahydrofuran interact with neurological targets?"

From an industrial perspective, the compound's stability and scalability are critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm its stereochemical integrity. These quality control measures are essential for meeting regulatory standards, a recurring concern among manufacturers and researchers alike. The compound's patent landscape and intellectual property status are also frequently searched topics, reflecting its commercial viability.

In summary, (3S)-3-[4-(2-Chloro-phenyl)methylphenoxy]tetrahydrofuran (CAS No. 2517968-35-1) represents a versatile building block in modern organic synthesis, with promising applications in drug discovery and agrochemicals. Its combination of chirality, functional group diversity, and bioactivity potential positions it as a compound of enduring interest in both academic and industrial settings.